Cas no 88200-28-6 ((1S,3E)-3-[(2E)-2-[(1R,3As,7aR)-1-[(2R)-4-hydroxybutan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol)
88200-28-6 structure
Product Name:(1S,3E)-3-[(2E)-2-[(1R,3As,7aR)-1-[(2R)-4-hydroxybutan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
CAS No:88200-28-6
MF:C23H36O2
MW:344.530747413635
CID:726077
Update Time:2023-08-03
(1S,3E)-3-[(2E)-2-[(1R,3As,7aR)-1-[(2R)-4-hydroxybutan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1H-Indene-1-propanol,octahydro-4-[(2Z)-2-[(5R)-5-hydroxy-2-methylenecyclohexylidene]ethylidene]-g,7a-dimethyl-, (gR,1R,3aS,4E,7aR)-
- 24,25,26,27-tetranor-23-hydroxyvitamin D3
- (1S,3E)-3-[(2E)-2-[(1R,3As,7aR)-1-[(2R)-4-hydroxybutan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-ind
- (1S,3E)-3-[(2E)-2-[(1R,3As,7aR)-1-[(2R)-4-hydroxybutan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
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- Inchi: 1S/C23H36O2/c1-16-6-9-20(25)15-19(16)8-7-18-5-4-13-23(3)21(10-11-22(18)23)17(2)12-14-24/h7-8,17,20-22,24-25H,1,4-6,9-15H2,2-3H3/b18-7+,19-8+/t17-,20+,21-,22+,23-/m1/s1
- InChI Key: QUABKUNUPNMICQ-ALFRFZPPSA-N
- SMILES: OCC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3/C(=C)CC[C@@H](C/3)O)/CCC[C@]12C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 558
- Topological Polar Surface Area: 40.5
(1S,3E)-3-[(2E)-2-[(1R,3As,7aR)-1-[(2R)-4-hydroxybutan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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